(4-Bromopyridin-2-yl)methanol

• IUPAC Name: (4-bromopyridin-2-yl)methanol
• InChI: InChI=1S/C6H6BrNO/c7-5-1-2-8-6(3-5)4-9/h1-3,9H,4H2
• InChI Key: MHVUUSQGWMQSMH-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C=C1Br)CO
• Molecular Formula: C6H6BrNO
• DSSTOX Substance ID: DTXSID80563704
• Molecular Weight: 188.02 g/mol
• CAS No.: 131747-45-0

Description

(4-Bromopyridin-2-yl)methanol is an organic compound with the molecular formula C₆H₆BrNO and a molecular weight of 188.02 g/mol . It is a derivative of pyridine, where a bromine atom is substituted at the fourth position and a hydroxymethyl group at the second position. This compound is primarily used in research and development within the fields of chemistry and biology.

Synthetic Routes and Reaction Conditions:

• One common method involves the reaction of 4-bromo-2-methylpyridine 1-oxide with trifluoroacetic anhydride in dichloromethane at 0°C, followed by reflux for 12 hours .
• Another method includes the oxidation of this compound using manganese (IV) oxide in chloroform under reflux conditions for 45 minutes .

Industrial Production Methods:

• Industrially, this compound can be synthesized by the reaction of 4-bromo-2-methylpyridine with various oxidizing agents under controlled conditions to ensure high yield and purity .

Types of Reactions:

Oxidation: this compound can be oxidized to form 4-bromopyridine-2-carbaldehyde using oxidizing agents like manganese (IV) oxide or oxalyl chloride in the presence of dimethyl sulfoxide and triethylamine.

Reduction: The compound can undergo reduction reactions to form various derivatives depending on the reducing agents used.

Substitution: The bromine atom in this compound can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Manganese (IV) oxide in chloroform, oxalyl chloride with dimethyl sulfoxide and triethylamine in dichloromethane.

Reduction: Various reducing agents like lithium aluminum hydride can be used under appropriate conditions.

Substitution: Nucleophiles such as amines or thiols can be used in the presence of suitable catalysts.

Major Products Formed:

Oxidation: 4-Bromopyridine-2-carbaldehyde.

Reduction: Various reduced derivatives depending on the reducing agent.

Substitution: Substituted pyridine derivatives.

Scientific Research Applications

(4-Bromopyridin-2-yl)methanol is widely used in scientific research due to its versatile chemical properties:

Chemistry: It serves as a building block in the synthesis of more complex organic molecules and heterocyclic compounds.

Biology: The compound is used in the study of biochemical pathways and as a probe in various biological assays.

Industry: The compound is used in the production of fine chemicals and as an intermediate in the manufacture of agrochemicals and other industrial products.

Safety and Hazards

The compound is classified as a warning under the GHS classification. The hazard statements include H302, H315, H319, H332, and H335. Precautionary measures include P280, P305+P351+P338, and P310.

Mechanism of Action

The mechanism of action of (4-Bromopyridin-2-yl)methanol involves its interaction with various molecular targets and pathways:

Molecular Targets: The compound can bind to specific enzymes or receptors, modulating their activity.

Pathways Involved: It can influence biochemical pathways by acting as an inhibitor or activator of certain enzymes, thereby affecting cellular processes.

Comparison with Similar Compounds

(4-Bromopyridin-2-yl)methanol can be compared with other similar compounds to highlight its uniqueness:

Similar Compounds: 4-Bromo-2-methylpyridine, 4-Bromo-2-vinylpyridine, 4-Bromopicoline.

Uniqueness: Unlike its analogs, this compound possesses a hydroxymethyl group, which imparts unique reactivity and makes it a valuable intermediate in organic synthesis.

By understanding the properties, preparation methods, chemical reactions, and applications of this compound, researchers can effectively utilize this compound in various scientific and industrial fields.

Synthesis routes and methods

Procedure details

Sodium borohydride (763 mg, 20.17 mmol) was added portionwise to a solution of 4-bromo-pyridine-2-carboxylic acid methyl ester (1.98 g, 9.166 mmol) in ethanol (50 mL) under nitrogen and the reaction mixture was stirred at room temperature for 18 hours. The reaction was quenched by the addition of acetone (10 mL) and the reaction was stirred for 15 minutes. The solvent was evaporated and the residue partitioned between water and ethyl acetate. The aqueous layer was extracted with ethyl acetate and the combined organics were collected, dried over anhydrous sodium sulfate and the solvent evaporated to afford the title compound (1.61 g, 94%) as a yellow oil. 1H NMR (300 MHz, CDCl3) δ3.4-3.5 (br s, 1H), 4.80 (s, 2H), 7.40 (dd, J=5.4, 1.8 Hz, 1H), 7.50 (br m, 1H), 8.39 (d, J=5.4 Hz, 1H). LCMS (m/z) 188/200 [M+H], Tr=1.55 min.